Cas no 1805361-97-0 (5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805361-97-0
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4869008
• Update Time: 2025-05-24

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-5-1-4(9(11)12)7(3-13)14-6(5)2-8(15)16/h1,9H,2H2,(H,15,16)
• InChI Key： YUKVHSNNBLNYHO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C#N)N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805361-97-0)

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid, with the CAS registry number 1805361-97-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, cyano, difluoromethyl, and acetic acid groups. The presence of these functional groups imparts the molecule with a wide range of chemical reactivity and biological activity, making it a valuable compound for various applications.

The synthesis of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the pyridine ring, followed by the introduction of substituents at specific positions to achieve the desired regiochemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing ecological impact.

In terms of physical properties, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid exhibits a melting point of approximately 240°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize its purity and structure.

The biological activity of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid has been extensively studied in recent years. Research indicates that this compound possesses potent herbicidal activity, making it a promising candidate for use in agricultural pest control. Additionally, studies have shown that it may exhibit anti-inflammatory and antioxidant properties, suggesting potential applications in pharmaceuticals. The cyano group in particular has been identified as a key contributor to its bioactivity, as it enhances the molecule's ability to interact with target proteins.

Recent breakthroughs in computational chemistry have further elucidated the mechanism of action of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid. Using molecular docking simulations, scientists have identified potential binding sites on key enzymes involved in plant growth regulation. These findings have paved the way for the development of more effective agrochemical formulations that minimize environmental toxicity while maintaining efficacy.

In conclusion, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805361-97-) represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure, combined with advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing contemporary challenges in agriculture and medicine. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in both academic and industrial settings.